2-[4-(Propan-2-yloxy)benzenesulfonyl]propanehydrazide

• IUPAC Name: 2-(4-propan-2-yloxyphenyl)sulfonylpropanehydrazide
• InChI: InChI=1S/C12H18N2O4S/c1-8(2)18-10-4-6-11(7-5-10)19(16,17)9(3)12(15)14-13/h4-9H,13H2,1-3H3,(H,14,15)
• InChI Key: FHAGUIWMLNUXEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)S(=O)(=O)C(C)C(=O)NN
• Molecular Formula: C12H18N2O4S
• Molecular Weight: 286.35 g/mol

Description

“2-[4-(Propan-2-yloxy)benzenesulfonyl]propanehydrazide” is a chemical compound with the molecular formula C12H18N2O4S. It is also known by its CAS Registry Number: 1797296-45-7.

Scientific Research Applications

Synthesis and Optimization

Optimization of Synthesis Conditions : The kinetic relationships of arenesulfonation of benzoic and benzenesulfonic acid hydrazides have been explored, with optimized conditions for synthesizing these products using aqueous-organic solvents. This includes the use of 2-propanol, 1,4-dioxane, or tetrahydrofuran as nonaqueous components. The study provides insights into the thermal stability and potential fragmentation pathways of these compounds (Kustova, Kruglyakova, Gruzdev, & Kochetova, 2016).

Antimicrobial and Antibacterial Activities

New Derivatives with Antibacterial Activities : Research into 1,2,3-diazaborine derivatives, including those similar in structure to 2-[4-(Propan-2-yloxy)benzenesulfonyl]propanehydrazide, has shown significant antibacterial activities both in vitro and in vivo against Escherichia coli. This includes various derivatives demonstrating structure-activity relationships that highlight the potential of these compounds in antibacterial applications (Grassberger, Turnowsky, & Hildebrandt, 1984).

Chemical Characterization and Applications

Characterization and DFT Analysis : The synthesis and characterization of hydrazide derivatives have been conducted, offering insights into their structural, spectral, and electronic properties through experimental and theoretical (DFT) analyses. This includes the exploration of nonlinear optical properties, suggesting potential technology-related applications for these compounds (Khan et al., 2020).

Neurodegenerative Disease Research

Potential in Neurodegenerative Disorders : A bioinformatics and pathology study of Schiff bases related to this compound derivatives has been conducted, aiming to evaluate drug-likeness, pharmacokinetic, pharmacodynamic, and pharmacogenomic properties for treating neurodegenerative diseases, particularly Alzheimer’s disease. The research indicates high potential for these compounds as neuropsychiatric drugs (Avram et al., 2021).

Sensor Development

Ionic Sensor Development : Benzenesulfonohydrazide (BSH) derivatives have been used to develop selective sensors for heavy metal ions like cobalt (Co2+), demonstrating high sensitivity and potential for environmental monitoring and industrial applications. This showcases the versatility of such compounds in developing analytical tools (Hussain et al., 2018).